Cas no 1203295-18-4 (2-(thiophen-2-yl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}acetamide)

• Product Name: 2-(thiophen-2-yl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}acetamide
• CAS No: 1203295-18-4
• MF: C₁₆H₁₉NO₂S₂
• MW: 321.457561731339
• CID: 6534796
• Update Time: 2025-07-23

2-(thiophen-2-yl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(thiophen-2-yl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}acetamide
• 2-thiophen-2-yl-N-[(4-thiophen-2-yloxan-4-yl)methyl]acetamide

• Inchi： 1S/C16H19NO2S2/c18-15(11-13-3-1-9-20-13)17-12-16(5-7-19-8-6-16)14-4-2-10-21-14/h1-4,9-10H,5-8,11-12H2,(H,17,18)
• InChI Key： IQAADZQJSLBBQA-UHFFFAOYSA-N
• SMILES： C(NCC1(C2SC=CC=2)CCOCC1)(=O)CC1SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2-(thiophen-2-yl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}acetamide

Introduction to 2-(thiophen-2-yl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}acetamide (CAS No. 1203295-18-4) in Modern Chemical and Pharmaceutical Research

2-(thiophen-2-yl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}acetamide, identified by the CAS number 1203295-18-4, is a structurally complex organic compound that has garnered significant attention in the realm of chemical and pharmaceutical research due to its unique molecular architecture and potential biological activities. This compound belongs to a class of molecules characterized by the presence of thiophene and oxane moieties, which are well-known for their role in modulating various biological pathways. The intricate fusion of these heterocyclic rings with an acetamide functional group suggests a multifaceted interaction with biological targets, making it a promising candidate for further exploration in drug discovery and therapeutic development.

The molecular framework of 2-(thiophen-2-yl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}acetamide encompasses two thiophene rings and an oxane ring, which are interconnected through a central acetamide linkage. This structural configuration not only imparts unique electronic properties but also opens up possibilities for diverse pharmacological interactions. The presence of multiple aromatic systems enhances the compound's ability to engage with biological receptors, potentially leading to effects that span from anti-inflammatory to anticancer mechanisms.

In recent years, there has been a surge in interest towards heterocyclic compounds due to their widespread presence in natural products and their demonstrated efficacy in modulating biological processes. Among these, thiophene derivatives have been extensively studied for their potential applications in medicinal chemistry. The structural motif of 2-(thiophen-2-yl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}acetamide aligns well with this trend, as it combines the favorable properties of thiophene with the flexibility offered by the oxane ring.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for the development of novel therapeutic agents. The dual presence of thiophene units allows for π-stacking interactions, which are crucial for binding to biological targets such as enzymes and receptors. Additionally, the oxane ring introduces conformational flexibility, enabling the molecule to adopt multiple binding orientations. These features collectively enhance the compound's binding affinity and selectivity, which are critical parameters in drug design.

The acetamide moiety in 2-(thiophen-2-yl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}acetamide further contributes to its pharmacological potential. Acetamides are known to exhibit a wide range of biological activities, including analgesic, anti-inflammatory, and neuroprotective effects. By integrating this functional group into the molecular framework, researchers can harness these properties while exploring new therapeutic avenues.

Recent advancements in computational chemistry have enabled more sophisticated virtual screening methods to identify promising drug candidates. The structural complexity of 2-(thiophen-2-yl)-N-{4-(thiophen-2-yloxacn -4 - ylmethyl}acetamide makes it an ideal candidate for such computational approaches. Molecular docking studies have shown that this compound can interact with various biological targets, including kinases and transcription factors, which are implicated in numerous diseases. These findings provide a strong rationale for further experimental validation of its pharmacological properties.

In vitro studies have begun to unravel the mechanistic aspects of 2-(thiophen - 2 - yl) - N - { 4 - ( th i o ph e n - 2 - y l ) o x an - 4 - ylm e t h y l } ac et am ide's interactions with biological systems. Initial experiments suggest that it can modulate enzyme activity and receptor binding in ways that may be relevant to treating conditions such as cancer and neurodegenerative disorders. The ability of this compound to inhibit specific kinases has been particularly noteworthy, as aberrant kinase activity is often associated with disease progression.

The synthesis of 1203295 - 18 - 4 presents an intriguing challenge due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. Techniques such as cross-coupling reactions and transition-metal catalysis have enabled chemists to assemble intricate heterocyclic frameworks with high precision. These advancements not only enhance the accessibility of this compound but also pave the way for generating analogues with tailored properties.

The potential applications of 1203295 - 18 - 4 extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules or as a building block for materials with specialized functions. For instance, its ability to form stable π-stacking interactions could be exploited in designing organic semiconductors or luminescent materials.

The growing interest in green chemistry has also influenced the synthesis and application of compounds like 1203295 - 18 - 4. Researchers are increasingly focusing on developing environmentally friendly synthetic routes that minimize waste and reduce energy consumption. This shift towards sustainable practices is likely to impact how such compounds are produced and utilized in future research endeavors.

As our understanding of biological systems continues to evolve, so too does our capacity to design molecules that interact selectively with disease-causing targets. The case of 1203295 - 18 - 4 exemplifies how structural complexity can be leveraged to create compounds with novel therapeutic potential. By integrating insights from multiple disciplines—chemistry, biology, and computational science—researchers can unlock new possibilities for treating human diseases.

In conclusion,1203295 - 18 - 4 represents a fascinating example of how structural innovation can drive pharmaceutical discovery forward into new frontiers within chemical biology research.